Cas no 79617-98-4 ((R,R)-Sertraline)

(R,R)-Sertraline structure

Product Name:(R,R)-Sertraline

CAS No:79617-98-4

MF:C₁₇H₁₇Cl₂N

MW:306.229582548141

CID:1062626

Update Time:2024-01-30

(R,R)-Sertraline Chemical and Physical Properties

Names and Identifiers

- (R,R)-Sertraline
- (1R,4R)-N-methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenamine
- (1R,4R)-Sertraline HCl
- (1R,4R)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine (ACI)
- 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1R-cis)- (ZCI)
- CP 51973
- Inchi： 1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17-/m1/s1
- InChI Key： VGKDLMBJGBXTGI-SJKOYZFVSA-N
- SMILES： N([C@@H]1CC[C@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C

Computed Properties

Exact Mass: 305.07400

Experimental Properties

PSA: 12.03000
LogP: 5.57050

(R,R)-Sertraline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	S279960-2.5mg	(R,R)-Sertraline	79617-98-4		2.5mg	$ 234.00	2023-09-06
TRC	S279960-25mg	(R,R)-Sertraline	79617-98-4		25mg	$ 1777.00	2023-09-06
Key Organics Ltd	VS-02677-1g	(1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine	79617-98-4	>90%	1g	£287.00	2025-02-08
Key Organics Ltd	VS-02677-0.5g	(1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine	79617-98-4	>90%	0.5g	£175.00	2025-02-08
Key Organics Ltd	VS-02677-5g	(1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine	79617-98-4	>90%	5g	£961.00	2025-02-08
A2B Chem LLC	AH52424-2.5mg	(1R,4R)-Sertraline HCl	79617-98-4		2.5mg	$348.00	2024-04-19
A2B Chem LLC	AH52424-25mg	(1R,4R)-Sertraline HCl	79617-98-4		25mg	$1847.00	2024-04-19

(R,R)-Sertraline Production Method

Production Method 1

140631-53-4

79617-98-4

91797-60-3

79951-46-5

79617-96-2

Reaction Conditions

1.1 Reagents: (-)-Mandelic acid Solvents: Toluene ; heated; cooled
1.2 Reagents: Ammonia Catalysts: Di-μ-iododiiodobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl]d… ; 8 h, 80 °C; 80 °C → rt; 6 h, rt
1.3 Catalysts: Potassium tert-butoxide Solvents: Toluene , Water ; 1 h, reflux; reflux → rt

Reference

A Low-Waste Process To Sertraline By Diastereomeric Crystal Resolution and Waste Isomer Racemization

Blacker, A. John; Brown, Stuart; Clique, Blandine; Gourlay, Brian; Headley, Catherine E.; et al, Organic Process Research & Development, 2009, 13(6), 1370-1378

Production Method 2

79617-98-4

79951-46-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Iridium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene][(4S)-2-[(5R)-6-(diphenylphosphino-… Solvents: 1,2-Dichloroethane ; 12 h, 20 atm, rt

Reference

Spiro[4,4]-1,6-nonadiene-Based Phosphine-Oxazoline Ligands for Iridium-Catalyzed Enantioselective Hydrogenation of Ketimines

Han, Zhaobin; Wang, Zheng; Zhang, Xumu; Ding, Kuiling, Angewandte Chemie, 2009, 48(29), 5345-5349

Production Method 3

79617-98-4

79951-46-5

Reaction Conditions

1.1 Solvents: 1,2-Dichloroethane ; 12 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Catalytic Asymmetric Umpolung Allylation of Imines

Liu, Jie; Cao, Chao-Guo; Sun, Hong-Bao; Zhang, Xia; Niu, Dawen, Journal of the American Chemical Society, 2016, 138(40), 13103-13106

Production Method 4

79560-20-6

79617-98-4

1042418-90-5

91797-60-3

79951-46-5

79617-96-2

Reaction Conditions

1.1 Catalysts: Calcium carbonate , Palladium Solvents: Tetrahydrofuran , Carbon dioxide ; 175 bar, 120 °C

Reference

Continuous flow hydrogenation of a pharmaceutical intermediate, [4-(3,4-dichlorophenyl)-3,4-dihydro-2H-naphthalenyidene]-methylamine, in supercritical carbon dioxide

Clark, Peter; Poliakoff, Martyn; Wells, Andy, Advanced Synthesis & Catalysis, 2007, 349, 2655-2659

(R,R)-Sertraline Raw materials

(R,R)-Sertraline Preparation Products

(R,R)-Sertraline Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines

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